5-Methoxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 3-methoxy-5-(4-piperidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C19H21NO5S/c1-25-17-12-15(11-16(13-17)19(21)22)14-5-7-18(8-6-14)26(23,24)20-9-3-2-4-10-20/h5-8,11-13H,2-4,9-10H2,1H3,(H,21,22)
• InChI Key: ZWERXYMFJPJFCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3
• Molecular Formula: C19H21NO5S
• DSSTOX Substance ID: DTXSID00692388
• Molecular Weight: 375.4 g/mol
• CAS RN: 1261937-57-8

Description

5-Methoxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%, is a compound used in a variety of scientific research applications. It is a small molecule that has been studied for its biochemical and physiological effects, as well as its potential for use in laboratory experiments.

Scientific Research Applications

5-Methoxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%, has been studied for its potential applications in scientific research. It has been used as an inhibitor of the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body. It has also been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission in the brain. Additionally, it has been studied as a potential therapeutic agent for the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of 5-Methoxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%, is not yet fully understood. However, it is believed to act as an inhibitor of the enzymes carbonic anhydrase and acetylcholinesterase. It is thought to inhibit the activity of these enzymes by binding to their active sites, thus preventing them from catalyzing the reactions that they normally catalyze.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Methoxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%, are not yet fully understood. However, it has been shown to have an inhibitory effect on the enzymes carbonic anhydrase and acetylcholinesterase. Inhibition of these enzymes can lead to changes in pH and neurotransmission, respectively. Additionally, it has been shown to have an inhibitory effect on the enzyme cyclooxygenase, which is involved in the production of prostaglandins. Inhibition of this enzyme can lead to changes in inflammation and pain.

Advantages and Limitations for Lab Experiments

5-Methoxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%, has several advantages and limitations for use in laboratory experiments. One advantage is that it is a small molecule, which makes it easy to synthesize and use in experiments. Additionally, it is relatively stable and non-toxic, which makes it safe to handle and use in experiments. A limitation of this compound is that its mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments that use it.

Future Directions

There are several potential future directions for 5-Methoxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%. One potential direction is to study its potential therapeutic applications in the treatment of neurological disorders. Additionally, it could be studied further as an inhibitor of the enzymes carbonic anhydrase and acetylcholinesterase, as well as other enzymes involved in the regulation of pH and neurotransmission. Additionally, it could be studied further as an inhibitor of the enzyme cyclooxygenase, as well as other enzymes involved in the production of prostaglandins. Finally, it could be studied further as a potential inhibitor of other enzymes involved in various biochemical and physiological processes.

Synthesis Methods

5-Methoxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%, is synthesized by a two-step process. The first step involves the reaction of 4-methylsulfonyl-1-piperidin-3-ylbenzoic acid with 4-methoxybenzaldehyde in the presence of sodium hydroxide. The second step involves the reaction of the product from the first step with 5-methoxybenzoic acid in the presence of sodium hydroxide. The final product is a white to off-white powder.